Cas no 279679-99-1 (N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide)

• Product name: N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide
• CAS No: 279679-99-1
• MF: C₅H₉N₃O₂S
• MW: 175.20886
• CID: 248249
• PubChem ID: 45121014

N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1H-imidazol-5-yl)-Methanesulfonamide
• Methanesulfonamide,N-(5-methyl-1H-imidazol-4-yl)- (9CI)
• Methanesulfonamide,N-(4-methyl-1H-imidazol-5-yl)-
• N-(4-Methyl-1H-imidazol-5-yl)methanesulfonamide
• 279679-99-1

• Inchi： InChI=1S/C5H9N3O2S/c1-4-5(7-3-6-4)8-11(2,9)10/h3,8H,1-2H3,(H,6,7)
• InChI Key： HKJBXVKBBMMAIL-UHFFFAOYSA-N
• SMILES： CC1=C(NS(C)(=O)=O)NC=N1

Computed Properties

• Exact Mass: 175.042
• Monoisotopic Mass: 175.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.2A^2